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Compound of Interest

1-Ethyl-1,2-dihydro-5H-tetrazol-5-
Compound Name:
one

Cat. No.: B028860

An In-depth Review for Researchers and Drug Development Professionals

Introduction: 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one, also known as 1-ethyltetrazolinone, is a
heterocyclic organic compound belonging to the tetrazolone class. While research into its direct
biological activity is limited, it holds significant importance as a crucial chemical intermediate,
most notably in the synthesis of the potent, short-acting opioid analgesic, Alfentanil.[1][2][3][4]
The tetrazole ring system is a cornerstone in medicinal chemistry, often employed as a
bioisostere for the carboxylic acid functional group.[1][5][6] This bioisosteric relationship can
enhance a drug candidate's metabolic stability and cell membrane permeability.[1] This guide
provides a comprehensive overview of the compound's properties, synthesis, applications, and
the broader context of its utility in pharmaceutical development.

Physicochemical and Computed Properties

The fundamental properties of 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one are summarized below.

These values are critical for its handling, reaction optimization, and analytical characterization.
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Property Value Source(s)
Identifiers

CAS Number 69048-98-2 [11[2][7]
Molecular Formula C3HsN4O [21[31[71[81[9]

1-ethyl-1,2-dihydro-5H-

IUPAC Name [8]
tetrazol-5-one
1-ethyltetrazolinone, 1-ethyl-

Synonyms [31[7]
1H-tetrazol-5(4H)-one
YVVZUMUVGRLSRZ-

InChlKey [1][2][8]

UHFFFAOYSA-N

Physical Properties

Molecular Weight 114.11 g/mol [1]12][3][8]
White to Off-White or Beige-

Appearance ] ] [2][3]
brownish solid/powder

Melting Point 80°C [2][3][7]

Boiling Point 120.7 - 121°C [21[31[7]

Density 1.55 g/cm3 [21[31[7]

Flash Point 26.8 - 27°C [2][7]

N Slightly soluble in Chloroform,
Solubility [2]

Dichloromethane

Computed Properties

pKa -1.42 + 0.20 (Predicted) [2][3]19]
XLogP3 0.4 [81[9]
Topological Polar Surface Area  57.1 A2 [8][9]
Complexity 131 [819]
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Synthesis and Experimental Protocols

The synthesis of 1-Ethyl-1,2-dihydro-5H-tetrazol-5-one can be accomplished through several
synthetic routes. The most common methods involve the formation of the tetrazole ring via
cycloaddition or the alkylation of a pre-formed tetrazolone.

General Synthetic Pathways One of the primary methods for forming the tetrazolone ring is the
[3+2] cycloaddition reaction.[1] This typically involves reacting an azide source with a
compound containing a carbon-nitrogen multiple bond, such as an isocyanate or a nitrile.
Modern methods have focused on developing one-pot, scalable processes from readily
available precursors like acid chlorides and azidotrimethylsilane.[1]
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Ethyl Isocyanate Azide Source
(C2H5NCO) (e.g., TMSN3)

Provides C,|N, and
ethyl grqup

Provides N3 moiety

[3+2] Cycloaddition

Ring formation

1-Ethyl-1,2-dihydro-

5H-tetrazol-5-one

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1-Ethyl-1,2-dihydro-
5H-tetrazol-5-one

N-Alkylation with
1,2-Dihaloethane

Y

1-(2-haloethyl)-4-ethyl-
1,4-dihydro-5H-tetrazol-5-one

4-Anilidopiperidine
Derivative

A

Nucleophilic Substitution
(Sidechain Attachment)

/

Alfentanil

Precursor
(Piperidine with tetrazole sidechain)

Acylation with
Propionyl Chloride
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Carboxylic Acid

-COOH

pKa = 4-5 | Planar Geometry | Prone to Metabolism

Bioisosteric
eplacement

Tetrazolone

-CN40OH

Similar pKa | Planar Geometry | Metabolically Stable | Increased Lipophilicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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